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Compound of Interest

Compound Name: Boc-allo-Ile-OH

Cat. No.: B558387 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical reagents like Boc-allo-Ile-OH is a critical aspect of laboratory

management. Adherence to proper disposal protocols not only ensures a safe working

environment but also maintains regulatory compliance and environmental stewardship. This

guide provides detailed, step-by-step procedures for the proper disposal of Boc-allo-Ile-OH,

grounded in established safety practices for laboratory chemical waste.

Immediate Safety and Logistical Information
Before initiating any disposal procedures, it is imperative to handle Boc-allo-Ile-OH with the

appropriate safety measures. While a specific, detailed safety data sheet (SDS) outlining all

hazards of Boc-allo-Ile-OH is not consistently available, the general nature of Boc-protected

amino acids and available data sheets for similar compounds necessitate a cautious approach.

Personal Protective Equipment (PPE) and Handling:

Eye Protection: Always wear chemical safety goggles or glasses to shield against potential

dust particles.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves, to prevent skin

contact.

Respiratory Protection: When handling the solid compound, especially if dust generation is

possible, use a NIOSH-approved respirator (e.g., N95 dust mask). All handling should be
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conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Body Protection: A laboratory coat should be worn to protect personal clothing from

contamination.

Hygiene: After handling, wash hands thoroughly. Avoid eating, drinking, or smoking in the

work area to prevent accidental ingestion.

Step-by-Step Disposal Protocol
The recommended and mandatory method for the disposal of Boc-allo-Ile-OH is through a

licensed and certified chemical waste disposal service.[2][3][4] Under no circumstances should

this chemical be discarded in the general trash or poured down the drain.[2][3]

Experimental Protocol for Waste Collection:

Waste Identification and Segregation:

All unused or waste Boc-allo-Ile-OH, whether in solid form or dissolved in a solvent, must

be treated as chemical waste.

Segregate Boc-allo-Ile-OH waste from other waste streams to prevent unintended

chemical reactions.[2][5]

Containerization:

Solid Waste: Collect any solid Boc-allo-Ile-OH waste, including residual product and

contaminated consumables (e.g., weighing paper, spatulas, gloves), in a dedicated, leak-

proof, and clearly labeled hazardous waste container.[2]

Liquid Waste: If Boc-allo-Ile-OH is in a solution, collect it in a sealed, compatible container

that is appropriate for the solvent used.[2][3]

Labeling:

The waste container must be clearly labeled with the full chemical name, "Boc-allo-Ile-
OH," and the CAS Number 35264-07-4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/15532
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_His_Boc_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Pyr_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Boc_DL_Phg_OH_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_His_Boc_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Pyr_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_His_Boc_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/A_Guide_to_the_Safe_Disposal_of_Boc_D_Sec_Mob_OH.pdf
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_His_Boc_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_His_Boc_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Pyr_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indicate any solvents present in the container.

Include any institutional tracking numbers or other information required by your facility's

Environmental Health and Safety (EHS) office.[2][3]

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area

specifically for chemical waste accumulation.[2]

Ensure the storage area is secure and away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to schedule a pickup.[2][3][5]

Provide the disposal service with an accurate description of the waste.

Spill Management:

In the event of a spill, ensure the area is well-ventilated and you are wearing the appropriate

PPE.

Solid Spills: Carefully sweep or vacuum the material, avoiding the generation of dust. Place

the collected material into a labeled waste container.[3][4]

Liquid Spills (if dissolved): Use an inert absorbent material, such as vermiculite or sand, to

contain the spill. Scoop the absorbed material into a designated waste container.[3][4]

Following cleanup, decontaminate the spill area.

Data Presentation
The following table summarizes key quantitative data for Boc-allo-Ile-OH, which is essential for

proper identification and documentation for waste disposal.
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Property Value References

CAS Number 35264-07-4 [1][6][7]

Molecular Formula C₁₁H₂₁NO₄ [1][7]

Molecular Weight 231.29 g/mol [1][7]

Melting Point 60 - 64 °C [1][6]

Appearance White powder [6]

Storage Class Code 11 - Combustible Solids [1]

Disposal Workflow
The procedural flow for the safe disposal of Boc-allo-Ile-OH in a laboratory setting is illustrated

in the diagram below. This provides a clear, step-by-step visual guide for laboratory personnel.
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Caption: Workflow for the proper disposal of Boc-allo-Ile-OH.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b558387?utm_src=pdf-body-img
https://www.benchchem.com/product/b558387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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